Cas no 103119-05-7 (Benzenemethanol, a-(1,1-dimethylpentyl)-3-(phenylmethoxy)-)

• Product name: Benzenemethanol, a-(1,1-dimethylpentyl)-3-(phenylmethoxy)-
• CAS No: 103119-05-7
• MF: C₂₁H₂₈O₂
• MW: 312.445826530457
• CID: 1135940

Benzenemethanol, a-(1,1-dimethylpentyl)-3-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-(1,1-dimethylpentyl)-3-(phenylmethoxy)-
• Benzenemethanol, α-(1,1-dimethylpentyl)-3-(phenylmethoxy)-

• Inchi： 1S/C21H28O2/c1-4-5-14-21(2,3)20(22)18-12-9-13-19(15-18)23-16-17-10-7-6-8-11-17/h6-13,15,20,22H,4-5,14,16H2,1-3H3
• InChI Key： HITVRVGWSTWECZ-UHFFFAOYSA-N
• SMILES： C1(C(C(C)(C)CCCC)O)=CC=CC(OCC2=CC=CC=C2)=C1

Computed Properties

• Exact Mass: 312.20904

Experimental Properties

• Density: 1.026±0.06 g/cm3(Predicted)
• Boiling Point: 439.5±33.0 °C(Predicted)
• PSA: 29.46
• pka: 14.35±0.20(Predicted)